N-(3-Amino-2-methylphenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide
Overview
Description
N-(3-Amino-2-methylphenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide, also known as N-isopropyl-N'-methyl-3-amino-2-methylphenylacetamid or IMPAA, is an organic compound with a broad range of applications in the scientific research field. It is used as a reagent in organic synthesis and as a substrate for enzyme studies. IMPAA has been used in the development of new drugs and in the study of metabolic pathways. It has been found to have a wide range of biochemical and physiological effects, and it has been used to study the mechanisms of action of various drugs and enzymes.
Scientific Research Applications
Environmental Impact and Degradation Pathways
N-(3-Amino-2-methylphenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide, commonly found in various pharmaceutical compounds, has been studied for its environmental impact, particularly in water systems. Research by Qutob et al. (2022) focused on the degradation of acetaminophen, a compound structurally related to N-(3-Amino-2-methylphenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide, using advanced oxidation processes (AOPs). The study highlighted the generation of several by-products during the degradation process, including acetamide, and the potential ecological threats these by-products pose when released untreated into the environment. This work underscores the importance of effective degradation pathways for such compounds to mitigate environmental risks (Qutob et al., 2022).
Synthetic and Medicinal Chemistry Applications
The compound's relevance extends into synthetic and medicinal chemistry, where its derivatives play a crucial role in drug development and biomedical research. Gouda et al. (2015) reviewed the chemical reactivity and preparation methods of related acetamide derivatives, highlighting their significance as intermediates in synthesizing novel heterocyclic systems. These derivatives are essential for developing new pharmaceutical compounds, demonstrating the compound's utility in medicinal chemistry (Gouda et al., 2015).
Role in Drug Metabolism and Toxicity Studies
In toxicology, the study of acetamide derivatives, including N-(3-Amino-2-methylphenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide, provides insights into drug metabolism and potential toxicological effects. Ashby et al. (1978) explored the carcinogenic potential of thiophene analogues of benzidine and 4-aminobiphenyl, compounds structurally related to the one . Their work contributes to understanding the metabolic pathways and potential health risks associated with these compounds, emphasizing the need for thorough toxicological evaluations in drug development (Ashby et al., 1978).
properties
IUPAC Name |
N-(3-amino-2-methylphenyl)-2-(5-methyl-2-propan-2-ylphenoxy)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O2/c1-12(2)15-9-8-13(3)10-18(15)23-11-19(22)21-17-7-5-6-16(20)14(17)4/h5-10,12H,11,20H2,1-4H3,(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JSCDOBFXRNPCNS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(C)C)OCC(=O)NC2=CC=CC(=C2C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Amino-2-methylphenyl)-2-(2-isopropyl-5-methylphenoxy)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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